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Compound of Interest

Compound Name: 5-Hydroxytryptophan

Cat. No.: B029612 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

L-5-hydroxytryptophan (5-HTP) is the direct metabolic precursor to the neurotransmitter

serotonin (5-hydroxytryptamine, 5-HT). The biosynthesis of serotonin from the essential amino

acid L-tryptophan is a two-step process, with the conversion of tryptophan to 5-HTP by

tryptophan hydroxylase (TPH) being the rate-limiting step. Subsequently, 5-HTP is

decarboxylated by aromatic amino acid decarboxylase (AADC) to form serotonin. Due to the

overexpression of AADC in certain pathologies, particularly neuroendocrine tumors (NETs),

radiolabeled 5-HTP serves as an excellent tracer for Positron Emission Tomography (PET)

imaging. PET with tracers like [¹¹C]5-HTP allows for the non-invasive visualization and

quantification of regional serotonin synthesis, providing valuable insights for diagnosis, staging,

and therapy monitoring.

These application notes provide an overview and detailed protocols for the synthesis of

radiolabeled 5-HTP, focusing on Carbon-11 labeling, which is well-established for clinical and

preclinical research.
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The metabolic pathway from tryptophan to serotonin is a key target for tracer studies using

radiolabeled 5-HTP. The tracer's uptake and trapping mechanism relies on the enzymatic

activity within this pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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